Cas no 1014028-18-2 (N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1014028-18-2
• MF: C₁₂H₁₁Cl₂N₃O₂
• MW: 300.140640497208
• CID: 5765342
• Update Time: 2025-10-31

N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-
• N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C12H11Cl2N3O2/c1-17-6-8(12(16-17)19-2)11(18)15-7-3-4-9(13)10(14)5-7/h3-6H,1-2H3,(H,15,18)
• InChI Key： KRPBUVPVAILGEP-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2=CC=C(Cl)C(Cl)=C2)=O)C(OC)=N1

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 381.0±42.0 °C(Predicted)
• pka: 10.60±0.70(Predicted)

Additional information on N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Introduction to N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1014028-18-2)

N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1014028-18-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a 3,4-dichlorophenyl moiety enhances its binding affinity to various biological targets, while the 3-methoxy and 1-methyl substituents further modulate its pharmacological profile. These structural features make it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has emerged as a compound of interest in this context due to its potential applications in treating various diseases. Studies have demonstrated its ability to interact with multiple biological pathways, suggesting a broad spectrum of pharmacological activities.

The synthesis of N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide involves a series of well-defined chemical transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the pyrazole core, followed by functionalization with the appropriate substituents. The introduction of the 3,4-dichlorophenyl, 3-methoxy, and 1-methyl groups requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these objectives.

The biological activity of N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent inhibitory effects on several enzymes and receptors involved in disease pathogenesis. For instance, it has been found to modulate the activity of kinases and other signaling molecules that play a crucial role in cancer progression. Additionally, it demonstrates anti-inflammatory properties by interacting with key inflammatory pathways.

The pharmacokinetic properties of N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide are also of significant interest. Studies have revealed that it exhibits good oral bioavailability and rapid absorption following administration. This makes it a suitable candidate for therapeutic use, as it can be easily delivered to patients through oral routes. Furthermore, its metabolic stability suggests that it can maintain its efficacy over an extended period without being rapidly degraded by enzymatic processes.

In conclusion, N-(3,4-dichlorophenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1014028-18-2)